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Compound of Interest

Compound Name:
3-Bromo-2-

fluoroisonicotinaldehyde

Cat. No.: B12294809

Get Quote

CAS Number: 1227588-66-0 Formula: C₆H₃BrFNO Molecular Weight: 203.99 g/mol Synonyms:

3-Bromo-2-fluoro-4-pyridinecarboxaldehyde; 2-Fluoro-3-bromoisonicotinaldehyde[1]

Executive Summary: The "Tri-Functional" Scaffold
In modern drug discovery, particularly within the kinase and KRAS inhibitor spaces, 3-Bromo-
2-fluoroisonicotinaldehyde (CAS 1227588-66-0) represents a high-value "tri-functional"

scaffold.[1] Its utility stems from the orthogonal reactivity of its three handles:

C4-Aldehyde: A versatile electrophile for reductive amination, olefination, or heterocycle

formation.[1]

C2-Fluorine: A highly activated site for Nucleophilic Aromatic Substitution (SNAr), potentiated

by the electron-withdrawing aldehyde and pyridine nitrogen.[1]

C3-Bromine: A sterically constrained handle for palladium-catalyzed cross-couplings (Suzuki-

Miyaura, Buchwald-Hartwig), enabling the introduction of biaryl atropisomerism—a critical

feature for binding selectivity in crowded active sites.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12294809#bc-rfq
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b12294809/docs?utm_src=pdf-body#technical-guide-3-bromo-2-fluoroisonicotinaldehyde-1
https://www.benchchem.com/product/b12294809/docs?utm_src=pdf-body#technical-guide-3-bromo-2-fluoroisonicotinaldehyde-1
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12294809?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide details the synthesis, stability, and strategic application of this intermediate, moving

beyond standard datasheet parameters to provide field-proven protocols.

Chemical Identity & Physical Properties[1][2][3][4][5]
Property Specification Operational Note

Appearance White to pale yellow solid

Darkens upon oxidation/light

exposure.[1] Store under inert

gas.

Melting Point 45–50 °C (Typical)

Low melting point requires cold

storage to prevent

fusing/caking.

Solubility DCM, THF, EtOAc, DMSO

Poor solubility in hexanes;

hydrolyzes slowly in wet

alcohols.

Stability Air/Light Sensitive

Critical: Aldehyde is prone to

oxidation to the carboxylic acid

(CAS 1227588-67-1) if

exposed to air.[1]

pKa (Est.) ~1.5 (Pyridine N)
Highly electron-deficient ring;

weak base.[1]

Synthetic Pathways[1][5][6]
The synthesis of 3-bromo-2-fluoroisonicotinaldehyde is non-trivial due to the need to install

the aldehyde at C4 while preserving the sensitive C2-fluorine and C3-bromine.[1] Two primary

routes are validated for research and scale-up.[1]

Route A: Selenium Dioxide Oxidation (Scalable)
This is the preferred industrial route, utilizing 3-bromo-2-fluoro-4-methylpyridine as the

precursor.[1] It avoids the cryogenic conditions of lithiation.

Mechanism: Riley Oxidation.[2] Precursor: 3-Bromo-2-fluoro-4-methylpyridine (CAS 1227588-

65-9).[1]
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Protocol 1: SeO₂ Oxidation in Dioxane[1]
Setup: Charge a round-bottom flask with 3-bromo-2-fluoro-4-methylpyridine (1.0 eq) and 1,4-

dioxane (10 vol).

Reagent Addition: Add Selenium Dioxide (SeO₂, 1.5 eq). Note: SeO₂ is toxic; use a fume

hood.[1]

Reaction: Heat to reflux (100–105 °C) for 4–12 hours. Monitor by LCMS for the

disappearance of the methyl signal and appearance of the aldehyde peak (M+H 204/206).

Workup: Cool to room temperature. Filter through a pad of Celite to remove black selenium

byproducts. Rinse with EtOAc.

Purification: Concentrate the filtrate. The crude oil is often purified via silica gel

chromatography (0–20% EtOAc/Hexanes).

Expert Tip: If over-oxidation to the carboxylic acid occurs, it can be reduced back to the

alcohol (NaBH₄) and re-oxidized (Dess-Martin or Swern) to the aldehyde for higher purity.

[1]

Route B: Directed Lithiation (Medicinal Chemistry Scale)
Useful when the methyl precursor is unavailable. Relies on the directing effects of the C2-F and

C3-Br to functionalize C4.[1]

Reagents: LDA (Lithium Diisopropylamide), DMF. Precursor: 3-Bromo-2-fluoropyridine.[1]

Metalation: Cool a solution of 3-bromo-2-fluoropyridine in dry THF to -78 °C. Add LDA (1.1

eq) dropwise.

Selectivity: The C4 proton is the most acidic due to the inductive effect of the adjacent Br

and the ring nitrogen, though C4 is sterically crowded.

Formylation: Stir for 30 min at -78 °C, then quench with dry DMF (2.0 eq).

Quench: Warm to 0 °C and quench with aqueous NH₄Cl.
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Note: This route risks "halogen dance" (migration of the bromine) if the temperature is not

strictly controlled.

Visualization: Synthesis & Reactivity Logic
The following diagram illustrates the synthesis and the divergent reactivity profile of the

scaffold.

Reactivity Hierarchy
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Caption: Synthesis via SeO₂ oxidation and orthogonal functionalization pathways (C4-

Reductive Amination, C2-SNAr, C3-Suzuki).

Strategic Application: Reactivity & Derivatization[1]
[5]
For drug developers, the order of operations is critical. The electronic environment of the

pyridine ring changes dramatically after each step.

The C4-Aldehyde (The Anchor)
The aldehyde is the most reactive handle but also the most labile.[1]

Reaction: Reductive Amination.

Protocol: Treat with amine (1.0 eq) in DCE/MeOH. Add NaBH(OAc)₃ (1.5 eq).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b12294809/docs?utm_src=pdf-body-img#technical-guide-3-bromo-2-fluoroisonicotinaldehyde-1
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12294809?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Strategic Note: Converting the aldehyde to an amine or alcohol first turns an electron-

withdrawing group (EWG) into a donor or neutral group.[1] This deactivates the C2 position

for subsequent SNAr.

Recommendation: If you need to perform SNAr at C2, do it before reducing the aldehyde,

or use a stronger nucleophile/higher temp later.

The C2-Fluorine (The Switch)
The 2-position is highly activated for Nucleophilic Aromatic Substitution (SNAr) because the

nitrogen lone pair cannot donate into the ring effectively, and the C4-aldehyde pulls density

away.[1]

Reaction: SNAr with primary/secondary amines or alkoxides.

Conditions: DIPEA, THF/DMF, 60–80 °C.

Self-Validating Check: Monitor by TLC. The starting material is non-polar; the SNAr product

(amine substitution) will be significantly more polar and often fluorescent.

The C3-Bromine (The Atropisomer Handle)
This position is sterically crowded by the C2-substituent and the C4-group.[1]

Reaction: Suzuki-Miyaura Coupling.[1][3]

Challenge: Steric hindrance and potential for protodebromination.[2]

Solution: Use highly active catalyst systems like Pd(dppf)Cl₂ or Pd₂dba₃/XPhos.

Order of Ops: Usually performed last or second to avoid catalyst poisoning by the free

aldehyde or competing oxidative addition at C2 (though C-F oxidative addition is rare

compared to C-Br).[1]

Experimental Protocol: Sequential Functionalization
A validated workflow for generating a library of trisubstituted pyridines.

Step 1: SNAr Displacement (C2)
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Dissolve 3-Bromo-2-fluoroisonicotinaldehyde (1.0 mmol) in dry DMF (3 mL).

Add the amine nucleophile (e.g., Morpholine, 1.1 mmol) and K₂CO₃ (2.0 mmol).

Stir at RT for 2 hours. (The aldehyde EWG makes this fast).

Checkpoint: LCMS should show complete conversion of Br/F precursor to Br/Amine

precursor. The aldehyde peak remains.

Workup: Dilute with water, extract with EtOAc.

Step 2: Reductive Amination (C4)

Take the crude SNAr product in DCE (5 mL).

Add the second amine (e.g., Aniline, 1.0 mmol) and Acetic Acid (1 drop). Stir 30 min to form

imine.

Add NaBH(OAc)₃ (1.5 mmol). Stir overnight.

Checkpoint: Disappearance of imine; appearance of amine product.

Step 3: Suzuki Coupling (C3)

Dissolve the product from Step 2 in Dioxane/H₂O (4:1).

Add Aryl Boronic Acid (1.5 eq), Cs₂CO₃ (3.0 eq), and Pd(dppf)Cl₂ (5 mol%).

Microwave at 110 °C for 30 min or reflux for 4 hours.

Result: A fully decorated 2,3,4-substituted pyridine.

Safety & Stability
GHS Classification: Warning. Acute Tox (Oral), Skin Irritant, Eye Irritant.

Incompatibility: Strong oxidizing agents (converts CHO to COOH), Strong bases (can trigger

polymerization or unwanted SNAr with hydroxide).
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Storage: Keep at -20 °C under Argon. The aldehyde is prone to air oxidation; if the solid

turns white to crusty/opaque, check NMR for carboxylic acid formation (~11 ppm broad

singlet).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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